3-cyclopropyl-1-methyl-4-(prop-2-en-1-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 5-cyclopropyl-2-methyl-4-prop-2-enyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C9H13N3O/c1-3-6-12-8(7-4-5-7)10-11(2)9(12)13/h3,7H,1,4-6H2,2H3
• InChI Key: ZIVSLDNDEPEEES-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CC2)CC=C
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

3-cyclopropyl-1-methyl-4-(prop-2-en-1-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, also known as CP-544326, is a synthetic compound that belongs to the class of triazolopyrimidines. This compound has been studied for its potential therapeutic applications in various diseases, such as cancer, inflammation, and neurological disorders.

Scientific Research Applications

Crystal and Molecular Structures

Research into triazole derivatives, such as those related to "3-cyclopropyl-1-methyl-4-(prop-2-en-1-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one," often involves the study of their crystal and molecular structures to understand the electronic properties and molecular conformations. For instance, studies on similar compounds have shown variations in electron density delocalization within the triazole ring, affecting their reactivity and interactions in the solid state, forming supramolecular chains through hydrogen bonding and other interactions (Boechat et al., 2010).

Synthesis and Biological Applications

The synthesis of biologically and industrially significant 1,2,3-triazoles, including methodologies that are environmentally friendly and efficient, is a critical area of research. These compounds have a wide range of applications due to their heterocyclic nature, which is crucial in the development of pharmaceuticals and agrochemicals (Singh et al., 2013).

Antifungal Compounds

Derivatives of 1,2,3-triazoles have been synthesized and evaluated for their antifungal properties, showing promising activity against various strains of Candida spp. This highlights the potential of triazole compounds in developing new antifungal agents (Zambrano-Huerta et al., 2019).

Catalytic Applications

The exploration of triazole derivatives extends into catalysis, where their reactivity can be harnessed for ring-opening reactions and annulation processes. This demonstrates the versatility of triazole compounds in synthetic chemistry applications (Suleymanov et al., 2020).

Pharmacokinetics and Drug Development

Understanding the solubility, distribution, and interaction properties of triazole derivatives with biological membranes is vital for their development into effective pharmaceuticals. Research into these aspects facilitates the design of compounds with desirable pharmacokinetic profiles, aiding in the development of new drugs (Volkova et al., 2020).